Cas no 1354941-84-6 ((2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one
• CAS No: 1354941-84-6
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 4696385
• Update Time: 2025-05-23

(2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C18H18O/c1-3-15-8-10-16(11-9-15)12-13-18(19)17-7-5-4-6-14(17)2/h4-13H,3H2,1-2H3/b13-12+
• InChI Key： FPDMWSUGABRRFF-OUKQBFOZSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)CC)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Topological Polar Surface Area: 17.1

Additional information on (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one (CAS No. 1354941-84-6)

(2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one, with the CAS number 1354941-84-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This α,β-unsaturated ketone derivative exhibits unique structural properties, making it a valuable intermediate in synthetic chemistry. Its molecular framework combines a 4-ethylphenyl group and a 2-methylphenyl moiety linked via a conjugated prop-2-en-1-one bridge, which contributes to its reactivity and potential applications.

In recent years, the demand for customized chemical intermediates like (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one has surged, driven by advancements in drug discovery and functional materials. Researchers frequently explore its role in Michael addition reactions and cyclization processes, which are critical for constructing complex heterocycles. The compound's electron-deficient alkene segment also makes it a candidate for photocatalysis studies, aligning with the growing interest in sustainable synthesis methods.

From an industrial perspective, CAS 1354941-84-6 is often discussed in contexts such as high-performance polymers and liquid crystal formulations. Its aromatic substituents enhance thermal stability, a feature highly sought after in electronic materials. Moreover, the compound's structure-activity relationship (SAR) is frequently analyzed in medicinal chemistry forums, particularly for designing kinase inhibitors or anti-inflammatory agents.

Environmental and safety considerations are paramount when handling (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one. While not classified as hazardous, proper laboratory protocols—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. The compound's stability under ambient conditions and solubility profiles (e.g., in polar aprotic solvents) are frequently queried in scientific databases, reflecting its practical utility.

Emerging trends in AI-driven molecular design have further spotlighted CAS 1354941-84-6. Computational models often utilize its structural fingerprints to predict bioactivity or material properties, addressing common search queries like "how to optimize chalcone derivatives" or "applications of α,β-unsaturated ketones." These discussions underscore the compound's relevance in interdisciplinary research.

In summary, (2E)-3-(4-Ethylphenyl)-1-(2-methylphenyl)prop-2-en-1-one represents a versatile building block with broad scientific implications. Its synthetic accessibility and functional diversity continue to inspire innovations across pharmaceuticals, materials science, and green chemistry, making it a focal point for both academic and industrial investigations.